An In-depth Technical Guide to the Physicochemical Properties of 1-methyl-1H-pyrazole-4-carbonitrile
An In-depth Technical Guide to the Physicochemical Properties of 1-methyl-1H-pyrazole-4-carbonitrile
For Researchers, Scientists, and Drug Development Professionals
Introduction
1-methyl-1H-pyrazole-4-carbonitrile is a heterocyclic organic compound featuring a pyrazole ring substituted with a methyl group at the N1 position and a nitrile group at the C4 position. The pyrazole nucleus is a significant pharmacophore, and its derivatives are known to exhibit a wide range of biological activities, making them valuable building blocks in medicinal chemistry and drug discovery.[1][2][3] This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and safety considerations for 1-methyl-1H-pyrazole-4-carbonitrile, tailored for professionals in research and development.
Physicochemical Properties
The fundamental physicochemical characteristics of 1-methyl-1H-pyrazole-4-carbonitrile are summarized in the table below. These properties are crucial for its handling, characterization, and application in chemical synthesis and biological assays.
| Property | Value | Source(s) |
| Molecular Formula | C₅H₅N₃ | [4][5][6] |
| Molecular Weight | 107.11 g/mol | [4][5][6] |
| CAS Number | 66121-71-9 | [4][5][6] |
| Appearance | White to light yellow solid | [4] |
| pKa (Predicted) | -1.41 ± 0.10 | [4] |
Synthesis of 1-methyl-1H-pyrazole-4-carbonitrile
A common synthetic route to 1-methyl-1H-pyrazole-4-carbonitrile involves the conversion of 1-methyl-1H-pyrazole-4-carboxaldehyde. The following protocol is a general procedure for this synthesis.[4]
Experimental Protocol: Synthesis from 1-methyl-1H-pyrazole-4-carboxaldehyde[4]
-
Reaction Setup : In a suitable reaction flask, mix 1-methyl-1H-pyrazole-4-carboxaldehyde (11.0 g, 0.1 mol), sodium bromate (6.0 g, 0.04 mol), and acetic acid (50 g, 0.83 mol) at room temperature.
-
Addition of Reagents : To this mixture, add 25% ammonia (12.5 g) and water (100 mL).
-
Reaction Conditions : Heat the reaction mixture to 90 °C. Once an exothermic reaction is observed, maintain the temperature at 100 °C and allow the reaction to reflux for 1 hour. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting material, 1-methyl-1H-pyrazole-4-carbaldehyde, is fully consumed.
-
Workup : After the reaction is complete, cool the solution to room temperature and quench by pouring it into ice water for dilution.
-
Neutralization and Extraction : Neutralize the reaction solution with a suitable base. Subsequently, extract the product with ethyl acetate. The organic phases should then be dried over anhydrous sodium sulfate.
-
Purification : Concentrate the organic phase. The final product can be purified by distillation under reduced pressure followed by recrystallization. This procedure yields 1-methyl-1H-pyrazole-4-carbonitrile with a high purity of over 99% as determined by HPLC, and a yield of approximately 95%.
The following diagram illustrates the workflow for the synthesis of 1-methyl-1H-pyrazole-4-carbonitrile.
Applications in Drug Development
The pyrazole scaffold is a cornerstone in the development of various therapeutic agents due to its metabolic stability and versatile biological activities.[2] 1-methyl-1H-pyrazole-4-carbonitrile, as a derivative, serves as a key intermediate in the synthesis of more complex molecules with potential applications as:
-
Kinase Inhibitors : The pyrazole core is present in numerous kinase inhibitors used in oncology.[3]
-
Anti-inflammatory Agents : Several non-steroidal anti-inflammatory drugs (NSAIDs) feature a pyrazole ring.[3]
-
Antimicrobial and Antifungal Agents : Pyrazole derivatives have shown promise as potent antibacterial and antifungal compounds.[7]
Safety and Handling
1-methyl-1H-pyrazole-4-carbonitrile is associated with several hazard statements, including H301 (Toxic if swallowed), H319 (Causes serious eye irritation), H312+H332 (Harmful in contact with skin or if inhaled), and H315 (Causes skin irritation).[4] Therefore, appropriate personal protective equipment (PPE), such as gloves, safety glasses, and a lab coat, should be worn when handling this compound.[8] Work should be conducted in a well-ventilated area or under a chemical fume hood.[8] In case of exposure, it is crucial to seek medical attention.[8]
Conclusion
1-methyl-1H-pyrazole-4-carbonitrile is a valuable building block for the synthesis of a wide array of biologically active compounds. Its well-defined physicochemical properties and established synthetic routes make it an accessible and versatile tool for researchers in drug discovery and medicinal chemistry. Adherence to proper safety protocols is essential when working with this compound to mitigate potential health risks.
References
- 1. mdpi.com [mdpi.com]
- 2. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
- 3. benchchem.com [benchchem.com]
- 4. 1-Methyl-1H-pyrazole-4-carbonitrile | 66121-71-9 [m.chemicalbook.com]
- 5. scbt.com [scbt.com]
- 6. calpaclab.com [calpaclab.com]
- 7. 1H-Pyrazole-4-carbonitrile|Research Chemical [benchchem.com]
- 8. capotchem.com [capotchem.com]
